Cas no 80547-18-8 (1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis-)
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- Chemical and Physical Properties
Names and Identifiers
-
- eth 1644
- (1S,2R)-1-N,1-N,2-N,2-N-tetrakis(2-methylpropyl)cyclohexane-1,2-dicarboxamide
- N,N,N'N'-Tetraisobutyl-cis-cyclohexane-1,2-dicarboxamide
- Flukabrand selectophore,lithium*ionopho re ii
- Lithium ionophore II, Selectophore(TM), function tested
- (1R,2S)-N1,N1,N2,N2-tetraisobutylcyclohexane-1,2-dicarboxamide
- 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis-
- 1,2-Cyclohexanedicarboxamide,N,N,N',N'-tetrakis( 2-methylpropyl)-,(1R,2S)-rel-
- DTXCID20152873
- SCHEMBL2579298
- (1R,2S)-1-N,1-N,2-N,2-N-tetrakis(2-methylpropyl)cyclohexane-1,2-dicarboxamide
- Lithium ionophore II
- N,N,N',N'-Tetraisobutyl-cis-cyclohexane-1,2-dicarboxamide
- 80547-18-8
- Eth-1644
- ETH1644
- DTXSID20230382
-
- Inchi: 1S/C24H46N2O2/c1-17(2)13-25(14-18(3)4)23(27)21-11-9-10-12-22(21)24(28)26(15-19(5)6)16-20(7)8/h17-22H,9-16H2,1-8H3/t21-,22+
- InChI Key: GPFAWYFTCKIPRA-SZPZYZBQSA-N
- SMILES: O=C([C@@H]1CCCC[C@@H]1C(N(CC(C)C)CC(C)C)=O)N(CC(C)C)CC(C)C
Computed Properties
- Exact Mass: 394.35592871g/mol
- Monoisotopic Mass: 394.35592871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6
- XLogP3: 6.1
Experimental Properties
- Flash Point: 100 °C
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- Security Information
- WGK Germany:3
- Safety Instruction: 23-24/25
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04251-50mg |
eth 1644 |
80547-18-8 | 50mg |
¥7078.0 | 2021-09-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-252961-50 mg |
Lithium ionophore II, |
80547-18-8 | 50mg |
¥2,933.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-252961-50mg |
Lithium ionophore II, |
80547-18-8 | 50mg |
¥2933.00 | 2023-09-05 |
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis-
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- (CAS No. 80547-18-8): An Overview
1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- (CAS No. 80547-18-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features and chemical properties, making it a valuable component in the development of advanced materials and therapeutic agents.
The cis configuration of this compound is particularly noteworthy due to its distinct stereochemistry, which can influence its reactivity and biological activity. The 1,2-cyclohexanedicarboxamide backbone provides a rigid framework that can be functionalized with various substituents to tailor its properties for specific applications. The N,N,N',N'-tetrakis(2-methylpropyl) substituents confer additional stability and solubility, enhancing the compound's utility in both laboratory and industrial settings.
Recent research has highlighted the potential of 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.
In addition to its pharmaceutical applications, 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- has been explored for its use in materials science. Its rigid structure and functional groups make it an excellent candidate for the synthesis of polymers and other advanced materials. Research published in the *Journal of Polymer Science* has shown that this compound can be used as a monomer to create polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.
The synthesis of 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- involves several steps that require precise control over reaction conditions to ensure the formation of the desired cis isomer. Common synthetic routes include the reaction of cyclohexane-1,2-dicarboxylic acid with 2-methylpropylamine under carefully controlled conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the final product.
One of the key challenges in working with 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- is its potential for isomerization. The cis isomer can readily convert to the trans isomer under certain conditions, which can affect its performance in various applications. Therefore, maintaining the stability of the cis isomer is crucial for ensuring consistent results in both research and industrial settings.
To address this challenge, researchers have developed methods to stabilize the cis isomer through various strategies. For example, adding stabilizing agents or modifying reaction conditions can help prevent isomerization. Additionally, encapsulating the compound within protective matrices or using it in formulations that minimize exposure to destabilizing factors can further enhance its stability.
The safety profile of 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- has also been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity when used under appropriate conditions. However, as with any chemical compound, proper handling and storage are essential to ensure safety and compliance with regulatory standards.
In conclusion, 1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis- (CAS No. 80547-18-8) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable component in the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further expanding its potential impact on various industries.
80547-18-8 (1,2-Cyclohexanedicarboxamide, N,N,N',N'-tetrakis(2-methylpropyl)-, cis-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)